Cas no 138528-21-9 (1,2,4-Oxadiazole, 5,5'-(1,2-ethanediyl)bis[3-(3-methylphenyl)-)

1,2,4-Oxadiazole, 5,5'-(1,2-ethanediyl)bis[3-(3-methylphenyl)- structure
138528-21-9 structure
Product Name:1,2,4-Oxadiazole, 5,5'-(1,2-ethanediyl)bis[3-(3-methylphenyl)-
CAS No:138528-21-9
MF:C20H18N4O2
MW:346.382524013519
CID:1253053
Update Time:2024-08-03

1,2,4-Oxadiazole, 5,5'-(1,2-ethanediyl)bis[3-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole, 5,5'-(1,2-ethanediyl)bis[3-(3-methylphenyl)-
    • Inchi: 1S/C20H18N4O2/c1-13-5-3-7-15(11-13)19-21-17(25-23-19)9-10-18-22-20(24-26-18)16-8-4-6-14(2)12-16/h3-8,11-12H,9-10H2,1-2H3
    • InChI Key: NDYAWAOFVTXVDA-UHFFFAOYSA-N
    • SMILES: C(C1ON=C(C2=CC=CC(C)=C2)N=1)CC1ON=C(C2=CC=CC(C)=C2)N=1

Computed Properties

  • Exact Mass: 346.14314

Experimental Properties

  • Density: 1.217±0.06 g/cm3(Predicted)
  • Boiling Point: 561.2±60.0 °C(Predicted)
  • PSA: 77.84
  • pka: -0.94±0.44(Predicted)
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